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Compound of Interest

Compound Name: Chlorophenol Red sodium salt

Cat. No.: B1142352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the absorbance characteristics of

Chlorophenol Red sodium salt, a vital pH indicator. The document outlines its maximum

absorption wavelength (λmax), details the experimental protocol for determining its absorbance

spectrum, and presents a logical workflow for this procedure.

Core Data: Absorbance Properties
Chlorophenol Red is a sulfonephthalein dye commonly used as a pH indicator. Its color

transition and absorbance spectrum are highly dependent on the pH of the solution. The

sodium salt form offers good solubility in aqueous solutions.

Quantitative Absorbance Data
The maximum absorption wavelength (λmax) for Chlorophenol Red sodium salt is
consistently observed in the range of 572 to 578 nm. This peak corresponds to the basic

(deprotonated) form of the indicator, which typically appears violet. The acidic (protonated) form

is yellow and does not absorb significantly in this region of the visible spectrum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1142352?utm_src=pdf-interest
https://www.benchchem.com/product/b1142352?utm_src=pdf-body
https://www.benchchem.com/product/b1142352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Solvent/Condition

Maximum Wavelength (λmax) 572 - 578 nm 0.1 M NaOH[1]

Molar Extinction Coefficient (ε)

at λmax
≥45,000 M⁻¹cm⁻¹ 0.1 M NaOH[1]

pH Transition Range 4.8 - 6.7 Aqueous Solution[1]

Experimental Protocol: Determination of
Absorbance Spectrum
This section details the methodology for measuring the absorbance spectrum of Chlorophenol
Red sodium salt using a UV-Vis spectrophotometer.

Materials and Reagents
Chlorophenol Red sodium salt

20% Ethanol solution or 0.1 M Sodium Hydroxide (NaOH)

Distilled or deionized water

Volumetric flasks (100 mL)

Pipettes

Quartz or glass cuvettes

UV-Vis Spectrophotometer

Preparation of Stock Solution
Two common methods for preparing a Chlorophenol Red sodium salt stock solution are:

Method A (Ethanolic Solution): Dissolve 0.1 g of Chlorophenol Red sodium salt in 100 mL

of 20% ethanol.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/199524
https://www.sigmaaldrich.com/JP/ja/product/aldrich/199524
https://www.sigmaaldrich.com/JP/ja/product/aldrich/199524
https://www.benchchem.com/product/b1142352?utm_src=pdf-body
https://www.benchchem.com/product/b1142352?utm_src=pdf-body
https://www.benchchem.com/product/b1142352?utm_src=pdf-body
https://www.benchchem.com/product/b1142352?utm_src=pdf-body
https://www.benchchem.com/product/b1142352?utm_src=pdf-body
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method B (Aqueous Alkaline Solution): Dissolve 0.04 g of Chlorophenol Red sodium salt
in 0.94 mL of 0.1 M NaOH and dilute to a final volume of 100 mL with distilled water.[2]

Spectrophotometer Setup and Calibration
Turn on the UV-Vis spectrophotometer and allow it to warm up for the manufacturer-

recommended time to ensure lamp stability.

Set the wavelength range for the scan, typically from 400 nm to 700 nm, to cover the visible

spectrum.

Prepare a blank solution. This should be the same solvent used to prepare the stock solution

(either 20% ethanol or 0.1 M NaOH).

Fill a clean cuvette with the blank solution and place it in the spectrophotometer.

Perform a baseline correction or "zero" the instrument with the blank solution. This subtracts

the absorbance of the solvent and the cuvette itself from subsequent measurements.

Sample Measurement
Prepare a working solution by diluting the stock solution to a concentration that results in an

absorbance reading within the linear range of the spectrophotometer (typically below 1.5

AU). An 11 μM solution has been shown to provide a clear spectrum.

Rinse a clean cuvette with a small amount of the working solution, then fill the cuvette.

Wipe the outside of the cuvette with a lint-free cloth to remove any fingerprints or smudges.

Place the sample cuvette in the spectrophotometer.

Initiate the absorbance scan. The instrument will measure the absorbance at each

wavelength in the specified range.

Data Analysis
The resulting output will be a plot of absorbance versus wavelength.
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Identify the wavelength at which the highest absorbance value is recorded. This is the

maximum absorption wavelength (λmax).

The shape of the spectrum provides qualitative information about the compound.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in determining the absorbance

spectrum of Chlorophenol Red sodium salt.
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Caption: Workflow for Absorbance Spectrum Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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